Cas no 910412-84-9 (1-(1-METHYL-1H-IMIDAZOL-2-YL)-2-PROPANAMINE)

• Product Name: 1-(1-METHYL-1H-IMIDAZOL-2-YL)-2-PROPANAMINE
• CAS No: 910412-84-9
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 4664792
• PubChem ID: 46784351
• Update Time: 2025-06-14

1-(1-METHYL-1H-IMIDAZOL-2-YL)-2-PROPANAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)propan-2-amine
• 1H-Imidazole-2-ethanamine, α,1-dimethyl-
• 1-(1-METHYL-1H-IMIDAZOL-2-YL)-2-PROPANAMINE

• Inchi： 1S/C7H13N3/c1-6(8)5-7-9-3-4-10(7)2/h3-4,6H,5,8H2,1-2H3
• InChI Key： ISORIIDIGILCPX-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1C)C(N)C

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-METHYL-1H-IMIDAZOL-2-YL)-2-PROPANAMINE

Comprehensive Overview of 1-(1-Methyl-1H-imidazol-2-yl)-2-propanamine (CAS No. 910412-84-9)

1-(1-Methyl-1H-imidazol-2-yl)-2-propanamine, with the CAS number 910412-84-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features an imidazole ring substituted with a methyl group and a propanamine side chain. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders and enzyme inhibition.

The growing interest in 1-(1-Methyl-1H-imidazol-2-yl)-2-propanamine is partly due to its potential applications in drug discovery and medicinal chemistry. Researchers are exploring its role as a building block for novel therapeutics, especially in areas like neurodegenerative diseases and metabolic disorders. Its imidazole core is a common motif in many biologically active compounds, which enhances its relevance in modern pharmaceutical development.

In recent years, the demand for high-purity chemical intermediates like CAS 910412-84-9 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and pharmaceutical companies are increasingly seeking reliable suppliers of this compound to support their R&D pipelines. The compound's stability and solubility properties also make it suitable for in vitro and in vivo studies, further broadening its utility.

From a synthetic chemistry perspective, 1-(1-Methyl-1H-imidazol-2-yl)-2-propanamine offers versatility. Its amine functionality allows for further derivatization, enabling the creation of customized molecular scaffolds. This adaptability is crucial for structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. As such, this compound is frequently discussed in scientific literature and patent applications.

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For those searching for "buy 1-(1-Methyl-1H-imidazol-2-yl)-2-propanamine" or "CAS 910412-84-9 suppliers," it's essential to consider quality certifications and analytical data such as HPLC and NMR reports. The compound's purity is critical for reproducible results in biological assays and chemical synthesis. Additionally, storage conditions—typically cool and dry environments—should be adhered to for maintaining stability.

In summary, 1-(1-Methyl-1H-imidazol-2-yl)-2-propanamine (CAS 910412-84-9) represents a promising candidate for diverse scientific applications. Its structural features and functional groups make it a valuable asset in drug design, material science, and catalysis. As research continues to uncover new possibilities, this compound is poised to remain a focal point in innovative chemical solutions.